Cas no 1219845-10-9 (N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide)

• Product Name: N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide
• CAS No: 1219845-10-9
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 5765474
• PubChem ID: 49677544
• Update Time: 2025-11-01

N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide
• 1219845-10-9
• AKOS024527281
• VU0527911-1
• SR-01000926152-1
• N3-(2-chlorobenzyl)-N1-cyclopropylpiperidine-1,3-dicarboxamide
• F5885-0084
• 3-N-[(2-chlorophenyl)methyl]-1-N-cyclopropylpiperidine-1,3-dicarboxamide
• SR-01000926152

• Inchi： 1S/C17H22ClN3O2/c18-15-6-2-1-4-12(15)10-19-16(22)13-5-3-9-21(11-13)17(23)20-14-7-8-14/h1-2,4,6,13-14H,3,5,7-11H2,(H,19,22)(H,20,23)
• InChI Key： SJOQCMXUQMVWIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1CCCN(C(NC2CC2)=O)C1)=O

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide

Introduction to N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide (CAS No. 1219845-10-9)

N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide, a compound with the CAS number 1219845-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and unique pharmacophoric features of this molecule make it a subject of intense research interest.

The molecular structure of N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide is characterized by a piperidine core, which is a common motif in many bioactive molecules. The presence of both chloro and cyclopropyl substituents on the aromatic ring and the piperidine ring, respectively, contributes to the compound's distinct chemical properties. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in determining its biological activity.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide has been studied for its potential as a tool compound in understanding the mechanisms of action of various neurotransmitter receptors. Its ability to interact with specific binding sites on these receptors makes it a valuable asset in pharmacological research.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The piperidine scaffold is known for its versatility in drug design, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. The specific arrangement of substituents in N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. Understanding how N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide is processed by the body and how it affects biological systems is crucial for its potential therapeutic use. Preliminary data indicate that the compound exhibits favorable metabolic stability and moderate bioavailability, which are important factors for any drug candidate.

The synthesis of N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-chlorobenzyl halides and cyclopropylamine derivatives. These intermediates are then coupled using various coupling reagents to form the final product. The use of advanced synthetic techniques has allowed researchers to produce this compound with high precision, enabling more detailed studies of its biological activity.

From a computational chemistry perspective, N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide has been subjected to extensive molecular modeling studies. These studies aim to predict how the compound interacts with biological targets at the atomic level. By using computational methods such as molecular dynamics simulations and docking studies, researchers can gain insights into the binding mode of this compound and identify key interactions that contribute to its biological activity.

The potential therapeutic applications of N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide are diverse. Initial studies suggest that it may have applications in treating neurological disorders by modulating neurotransmitter systems. Additionally, its structural features make it a promising candidate for developing new antipsychotic or antidepressant drugs. The ability to fine-tune its chemical structure could lead to compounds with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, N3-[(2-chlorophenyl)methyl]-N1-cyclopropylpiperidine-1,3-dicarboxamide (CAS No. 1219845-10-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable tool for understanding neurotransmitter systems and developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in future drug development efforts.